Cas no 2228179-88-0 (1-4-(but-3-yn-2-yl)phenylpyrrolidine)

• Product Name: 1-4-(but-3-yn-2-yl)phenylpyrrolidine
• CAS No: 2228179-88-0
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6334007
• PubChem ID: 165627996
• Update Time: 2025-06-15

1-4-(but-3-yn-2-yl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(but-3-yn-2-yl)phenylpyrrolidine
• 1-[4-(but-3-yn-2-yl)phenyl]pyrrolidine
• 2228179-88-0
• EN300-1786683

• Inchi： 1S/C14H17N/c1-3-12(2)13-6-8-14(9-7-13)15-10-4-5-11-15/h1,6-9,12H,4-5,10-11H2,2H3
• InChI Key： LIPSDXWVHCXOJF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C(C#C)C)=CC=2)CCCC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-4-(but-3-yn-2-yl)phenylpyrrolidine

Comprehensive Overview of 1-4-(but-3-yn-2-yl)phenylpyrrolidine (CAS No. 2228179-88-0)

The compound 1-4-(but-3-yn-2-yl)phenylpyrrolidine (CAS No. 2228179-88-0) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. This pyrrolidine derivative features a but-3-yn-2-yl group attached to a phenyl ring, which contributes to its distinctive reactivity and functional versatility. Researchers are particularly interested in its role as a building block for synthesizing complex molecules, especially in the development of novel bioactive compounds and small-molecule inhibitors.

In the context of current scientific trends, 1-4-(but-3-yn-2-yl)phenylpyrrolidine aligns with the growing demand for click chemistry reagents and alkyne-containing intermediates. The presence of the alkyne functional group makes it a valuable candidate for Huisgen cycloaddition reactions, a popular method for constructing heterocyclic frameworks. This property is particularly relevant to drug discovery, where researchers frequently search for highly functionalized pyrrolidines to optimize pharmacokinetic profiles.

From an industrial perspective, CAS No. 2228179-88-0 has been explored as a precursor for advanced polymeric materials and ligand design in catalysis. Its molecular architecture allows for precise modifications, making it suitable for creating tailor-made catalysts or supramolecular assemblies. Recent publications have highlighted its potential in metal-organic frameworks (MOFs), where its rigid yet tunable structure could enhance material porosity and selectivity.

The synthesis of 1-4-(but-3-yn-2-yl)phenylpyrrolidine typically involves palladium-catalyzed cross-coupling or Sonogashira reactions, methods widely discussed in organic chemistry forums. These processes are often optimized for high-yield production while minimizing byproducts—a critical consideration for scalable manufacturing. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, a topic frequently queried by quality control specialists.

Environmental and safety profiles of CAS No. 2228179-88-0 are also under scrutiny, reflecting broader concerns about green chemistry principles. Studies focus on its biodegradability and eco-friendly synthesis routes, addressing regulatory requirements and industry shifts toward sustainable practices. This aligns with frequent searches for benign chemical alternatives and low-toxicity intermediates in academic and industrial databases.

In summary, 1-4-(but-3-yn-2-yl)phenylpyrrolidine represents a multifaceted compound with promising applications across multiple disciplines. Its integration into drug discovery pipelines, material engineering, and catalytic systems underscores its scientific relevance. As research progresses, this compound may emerge as a cornerstone in designing next-generation functional materials and therapeutic agents, solidifying its position in contemporary chemical innovation.